Cas no 1353983-24-0 (2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine)

• Product Name: 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine
• CAS No: 1353983-24-0
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 2156180
• Update Time: 2025-06-08

2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine
• 2-(2-(Methoxymethyl)piperidin-1-yl)ethanamine
• AM94599
• 2-(2-Methoxymethylpiperidin-1-yl)ethylamine

• Inchi： 1S/C9H20N2O/c1-12-8-9-4-2-3-6-11(9)7-5-10/h9H,2-8,10H2,1H3
• InChI Key： ZOGFVHFOHYWWAB-UHFFFAOYSA-N
• SMILES： O(C)CC1CCCCN1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine

Introduction to 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine (CAS No. 1353983-24-0)

2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1353983-24-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative class, which is widely recognized for its versatile applications in drug development due to its unique structural and pharmacological properties.

The molecular structure of 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine features a piperidine ring substituted with a 2-methoxymethyl group and an ethylamine side chain. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of the 2-methoxymethyl moiety enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been growing interest in piperidine-based compounds due to their role as key scaffolds in the development of novel therapeutic agents. Research has demonstrated that modifications to the piperidine core can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. The compound 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine has been explored in several preclinical studies as a potential building block for small-molecule drugs targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine is its utility in generating biaryl structures, which are prevalent in many bioactive molecules. The compound's ability to serve as a precursor for biaryl derivatives has been leveraged in synthetic chemistry to develop new inhibitors and modulators of enzyme activity. For instance, researchers have utilized this compound to synthesize novel Janus kinase (JAK) inhibitors, which are being investigated for their potential in treating autoimmune diseases such as rheumatoid arthritis.

The synthesis of 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of catalytic systems and green chemistry principles has further enhanced the sustainability of its production, aligning with global efforts to promote environmentally friendly chemical manufacturing.

From a biological perspective, 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine exhibits promising interactions with biological targets due to its structural features. The piperidine ring is known to mimic natural amino acid residues, allowing it to engage with proteins in a manner similar to endogenous ligands. This property makes it an attractive candidate for designing drugs that can selectively bind to specific receptors or enzymes without off-target effects.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of derivatives of 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine. Molecular modeling studies have revealed insights into how structural modifications can enhance binding affinity and metabolic stability. These computational tools have enabled researchers to predict the behavior of new analogs before conducting expensive wet-lab experiments, significantly accelerating the drug discovery process.

The pharmaceutical industry continues to invest heavily in exploring novel scaffolds like 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine due to the unmet medical needs that remain despite existing treatments. By leveraging its unique chemical properties, scientists aim to develop next-generation therapeutics that offer improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in harnessing this compound for therapeutic applications.

In conclusion, 2-(2-Methoxymethyl-piperidin-1-yl)-ethylamine (CAS No. 1353983-24-0) represents a significant advancement in pharmaceutical chemistry. Its versatile structural features and biological activity make it a valuable asset in drug development pipelines targeting diverse therapeutic areas. As research progresses, this compound is expected to play an increasingly pivotal role in shaping the future of medicinal chemistry and patient care.